Cas no 14622-47-0 ((11a,16a)-9,11-Epoxy-17,21-dihydroxy-16-methylpregna-1,4-diene-3,20-dione)

• Product Name: (11a,16a)-9,11-Epoxy-17,21-dihydroxy-16-methylpregna-1,4-diene-3,20-dione
• CAS No: 14622-47-0
• MF: C₂₂H₂₈O₅
• MW: 372.454727172852
• CID: 120533
• PubChem ID: 7067877
• Update Time: 2025-09-22

(11a,16a)-9,11-Epoxy-17,21-dihydroxy-16-methylpregna-1,4-diene-3,20-dione Chemical and Physical Properties

Names and Identifiers

• Pregna-1,4-diene-3,20-dione,9,11-epoxy-17,21-dihydroxy-16-methyl-, (11a,16a)- (9CI)
• 16BETA-METHYL EPOXIDE(DB-11): 17ALPHA,21-DIHYDROXY-9BETA,11BETA,EPOXY-16BETA-METHYLPREGN-1,4-DIENE-3,20-DIONE
• 16β-METHYL EPOXIDE(DB-11), 17α,21-DIHYDROXY-9β,11β,EPOXY-16β-METHYLPREGN-1,4-DIENE-3,20-DIONE
• (11α,16α)-9,11-Epoxy-17,21-dihydroxy-16-methylpregna-1,4-diene-3,20-dione
• DB11(16β-Methyl Epoxide)
• Dexamethasone-9(11)-alpha-Epoxide
• (4aS,4bR,5aR,6aS,7R,8R,9aS,9bS)-7-hydroxy-7-(2-hydroxyacetyl)-4a,6a,8-trimethyl-5a,6,6a,7,8,9,9a,9b,10,11-decahydrocyclopenta[1,2]phenanthro[4,4a-b]oxiren-2(4aH)-one
• 14622-47-0
• UNII-TSB3CJ6F7M
• (11alpha,16alpha)-9,11-Epoxy-17,21-dihydroxy-16-methylpregna-1,4-diene-3,20-dione
• Dexamethasone impurity I [EP]
• (1R,2S,10S,11S,13R,14R,15S,17R)-14-Hydroxy-14-(2-hydroxyacetyl)-2,13,15-trimethyl-18-oxapentacyclo[8.8.0.01,17.02,7.011,15]octadeca-3,6-dien-5-one
• PREGNA-1,4-DIENE-3,20-DIONE, 9,11-EPOXY-17,21-DIHYDROXY-16-METHYL-, (11.ALPHA.,16.ALPHA.)-
• DEXAMETHASONE IMPURITY I [EP IMPURITY]
• (4aS,4bR,5aR,6aS,7R,8R,9aS,9bS)-7-hydroxy-7-(2-hydroxyacetyl)-4a,6a,8-trimethyl-5a,6,6a,7,8,9,9a,9b,10,11-decahydrocyclopenta[1,2]phenanthro[4,4a-b]oxiren-2(4aH)-one? (Dexamethasone Impurity
• CS-0166357
• 9alpha,11alpha-Epoxy-17,21-dihydroxy-16alpha-methylpregna-1,4-diene-3,20-dione
• TSB3CJ6F7M
• Pregna-1,4-diene-3,20-dione, 9,11-epoxy-17,21-dihydroxy-16-methyl-, (11alpha,16alpha)-
• (11.ALPHA.,16.ALPHA.)-9,11-EPOXY-17,21-DIHYDROXY-16-METHYLPREGNA-1,4-DIENE-3,20-DIONE
• AKOS032428548
• 9.ALPHA.,11.ALPHA.-EPOXY-17,21-DIHYDROXY-16.ALPHA.-METHYLPREGNA-1,4-DIENE-3,20-DIONE
• (11a,16a)-9,11-Epoxy-17,21-dihydroxy-16-methylpregna-1,4-diene-3,20-dione

• Inchi： 1S/C22H28O5/c1-12-8-16-15-5-4-13-9-14(24)6-7-19(13,2)22(15)18(27-22)10-20(16,3)21(12,26)17(25)11-23/h6-7,9,12,15-16,18,23,26H,4-5,8,10-11H2,1-3H3/t12-,15+,16+,18-,19+,20+,21+,22+/m1/s1
• InChI Key： GBDXNHBVYAMODG-HGBIFODKSA-N
• SMILES： O1[C@@H]2C[C@]3(C)[C@@](C(CO)=O)([C@H](C)C[C@H]3[C@@H]3CCC4=CC(C=C[C@]4(C)[C@]132)=O)O

Computed Properties

• Exact Mass: 372.19374
• Monoisotopic Mass: 372.194
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 814
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87.1A^2
• XLogP3: 2

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: >211°C
• Boiling Point: 564.9±50.0 °C at 760 mmHg
• PSA: 87.13
• LogP: 1.96410
• Vapor Pressure: 0.0±3.5 mmHg at 25°C

(11a,16a)-9,11-Epoxy-17,21-dihydroxy-16-methylpregna-1,4-diene-3,20-dione Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Refrigerator